N1-((3-((4-fluoro-3-methylphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(pyridin-3-ylmethyl)oxalamide

• IUPAC Name: N-[[3-(4-fluoro-3-methylphenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]-N'-(pyridin-3-ylmethyl)oxamide
• InChI: InChI=1S/C20H23FN4O5S/c1-14-10-16(5-6-17(14)21)31(28,29)25-8-3-9-30-18(25)13-24-20(27)19(26)23-12-15-4-2-7-22-11-15/h2,4-7,10-11,18H,3,8-9,12-13H2,1H3,(H,23,26)(H,24,27)
• InChI Key: NIWLYNNOZFLTGB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)N2CCCOC2CNC(=O)C(=O)NCC3=CN=CC=C3)F
• Molecular Formula: C20H23FN4O5S
• Molecular Weight: 450.5 g/mol

Description

N1-((3-((4-fluoro-3-methylphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(pyridin-3-ylmethyl)oxalamide is a useful research compound. Its molecular formula is C20H23FN4O5S and its molecular weight is 450.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• The synthesis of related compounds has been explored in research focusing on the development of new chemical entities with potential biological activity. For instance, derivatives of pyrrolidine and sulfone have been studied for their role as RORγt inverse agonists, highlighting the importance of the sulfone functional group in medicinal chemistry (Duan et al., 2019). This research suggests that compounds with similar structural motifs may have applications in the development of new therapeutics targeting specific receptors.

Material Science

• Compounds containing pyridine and sulfone moieties have been synthesized and utilized in material science, particularly in the development of novel soluble fluorinated polyamides. These materials exhibit high thermal stability, low moisture absorption, and excellent mechanical properties, making them suitable for applications in high-performance plastics (Xiao-Ling Liu et al., 2013).

Pharmaceutical Research

• In pharmaceutical research, the synthesis of related sulfonamide derivatives has been explored for various therapeutic applications. For example, the study of sulfonamide chemical delivery systems for the treatment of cerebral toxoplasmosis highlights the versatility of sulfonamide derivatives in drug development (M. Brewster et al., 1991). This suggests potential research avenues for N1-((3-((4-fluoro-3-methylphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(pyridin-3-ylmethyl)oxalamide in drug delivery or therapeutic agent development.

Enzyme Inhibition

• The discovery of new enzyme inhibitors is a critical area of pharmaceutical research. Compounds with specific structural features, such as those found in this compound, may serve as leads in the development of novel inhibitors targeting key enzymes in disease pathways. Although direct studies on this compound were not found, research on similar structures provides a foundation for exploring its potential as an enzyme inhibitor (Hayakawa et al., 2007).